Cas no 2137749-16-5 (Oxazolo[4,5-c]pyridine, 6-chloro-)

• Product Name: Oxazolo[4,5-c]pyridine, 6-chloro-
• CAS No: 2137749-16-5
• MF: C₆H₃ClN₂O
• MW: 154.553819894791
• CID: 5286480
• Update Time: 2025-05-20

Oxazolo[4,5-c]pyridine, 6-chloro- Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridine, 6-chloro-

• Inchi： 1S/C6H3ClN2O/c7-6-1-5-4(2-8-6)9-3-10-5/h1-3H
• InChI Key： YLUHAZMLVCDDFD-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC2OC=NC1=2

Additional information on Oxazolo[4,5-c]pyridine, 6-chloro-

Introduction to Oxazolo[4,5-c]pyridine, 6-chloro (CAS No. 2137749-16-5)

Oxazolo[4,5-c]pyridine, 6-chloro, identified by the chemical abstracts service number 2137749-16-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxazolopyridines, which are characterized by a fused ring system consisting of an oxazole ring and a pyridine ring. The presence of a chloro substituent at the 6-position of the oxazolopyridine core introduces additional functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The structural framework of Oxazolo[4,5-c]pyridine, 6-chloro combines the electron-deficient nature of the oxazole ring with the electron-donating properties of the pyridine moiety. This unique combination can influence the compound's reactivity and interaction with biological targets. The chloro group, in particular, is a common pharmacophore in medicinal chemistry due to its ability to participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. These features make Oxazolo[4,5-c]pyridine, 6-chloro a promising candidate for further exploration in the design of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. Oxazolopyridines have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of the chloro substituent into the oxazolopyridine scaffold has opened up new avenues for structural optimization and activity modulation. For instance, studies have shown that Oxazolo[4,5-c]pyridine, 6-chloro can exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways.

One of the most compelling aspects of Oxazolo[4,5-c]pyridine, 6-chloro is its versatility in serving as a building block for more complex molecules. By modifying different positions on the heterocyclic core or appending various functional groups, chemists can generate libraries of derivatives with tailored biological properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying lead compounds for further development. The compound's ability to undergo selective functionalization makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

Recent research has highlighted the potential of Oxazolo[4,5-c]pyridine, 6-chloro in addressing unmet medical needs. For example, studies have demonstrated its ability to interact with specific protein targets implicated in cancer progression. The compound's unique structural features allow it to bind to these targets with high affinity and selectivity, potentially leading to the development of novel anticancer drugs. Additionally, its mode of action may involve modulation of signaling pathways that are critical for tumor growth and survival.

The synthesis of Oxazolo[4,5-c]pyridine, 6-chloro involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by chlorination steps to introduce the chloro substituent at the desired position. Advances in synthetic methodology have enabled more efficient and scalable production processes for this compound. These improvements are crucial for facilitating further research and development efforts aimed at translating laboratory findings into clinical applications.

In conclusion,Oxazolo[4,5-c]pyridine, 6-chloro (CAS No. 2137749-16-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The compound's versatility as a scaffold for drug discovery underscores its importance in modern medicinal chemistry research. As scientists continue to explore its properties and applications,Oxazolo[4,5-c]pyridine, 6-chloro is poised to play a crucial role in the development of novel therapeutic agents that address some of today's most pressing medical challenges.